![molecular formula C17H26O11 B050260 8-O-Acetylharpagide CAS No. 6926-14-3](/img/structure/B50260.png)
8-O-Acetylharpagide
Overview
Description
8-O-Acetylharpagide is an iridoid glycoside commonly found in several plant species and has been identified as a significant compound due to its various pharmacological properties. It was isolated from a methanol extract of Ajuga reptans L. (Lamiaceae), and its structure was determined through spectroscopic methods. The compound has been characterized as a nonsteroidal ecdysteroid agonist, indicating its potential role in the natural defense mechanisms of plants. Research has explored its pharmacokinetics, chemical properties, and effects in biological systems, contributing to a deeper understanding of its potential applications and interactions within living organisms (Elbrecht et al., 1996).
Synthesis Analysis
The synthesis of this compound involves extracting it from plant sources, such as Ajuga reptans and Ajuga decumbens, using various solvents like methanol. Following extraction, purification processes, including chromatography, are employed to isolate and identify the compound based on its spectroscopic properties. The identification and analysis are largely based on methodologies like ultra-performance liquid chromatography–tandem mass spectrometry (UPLC–MS/MS), which provide detailed insights into the compound's structure and quantity in biological samples (Shanjiang Chen et al., 2019).
Molecular Structure Analysis
This compound's molecular structure is characterized through advanced spectroscopic methods, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), revealing its complex iridoid glycoside framework. This structural elucidation is crucial for understanding its biological activity and interaction with biological receptors, as well as for synthesizing derivatives with potential enhanced activities or specific applications.
Chemical Reactions and Properties
Research into this compound's chemical reactions primarily focuses on its interaction with biological systems, such as binding to ecdysteroid receptors and inducing cellular differentiation in certain models. The compound's reactivity, including its agonist activity on ecdysteroid response elements, highlights its biochemical significance and potential utility in understanding plant defense mechanisms and exploring therapeutic avenues (Elbrecht et al., 1996).
Scientific Research Applications
Pharmacokinetics Studies :
- Chen et al. (2019) used ultra-performance liquid chromatography–tandem mass spectrometry (UPLC–MS/MS) to measure 8-O-acetylharpagide in mouse blood, exploring its pharmacokinetics after intravenous or oral administration (Chen et al., 2019).
- Wen and Li (2013) established a method for the pharmacokinetic study of this compound and harpagide in beagle dogs after oral administration of Ajuga decumbens extract (Wen & Li, 2013).
Antiviral and Anti-inflammatory Properties :
- Xiao-lan (2013) assessed the pharmacodynamic effects of this compound on the Epstein-Barr virus (EBV), observing significant inhibitory effects (Xiao-lan, 2013).
- You et al. (2014) investigated the anti-inflammatory mechanism of acetylharpagide, extracted from Ajuga decumbens, on human umbilical vein endothelial cells (HUVECs) and human monocytic leukemia cell line THP-1 under controlled shear stress (You et al., 2014).
Cancer Research :
- Konoshima et al. (2000) isolated 8-acetylharpagide (8-AcHarp) from Ajuga decumbens and demonstrated its significant inhibitory effect on mouse skin and hepatic tumor formation (Konoshima et al., 2000).
Drug Delivery and Formulation :
- Liu et al. (2018) designed colon-targeted acetylharpagide tablets and evaluated their release and absorption performance in vitro and in vivo (Liu et al., 2018).
Miscellaneous Applications :
- Pungitore et al. (2004) investigated the growth inhibitory activities of this compound and its influence on DNA polymerase, suggesting its potential as an allelochemical (Pungitore et al., 2004).
- Breschi et al. (1992) explored the vasoconstrictor activity of this compound from Ajuga reptans on smooth muscle preparations (Breschi et al., 1992).
Mechanism of Action
Target of Action
8-O-Acetylharpagide is an iridoid isolated from Ajuga reptans . It has been found to have antitumoral , antiviral , antibacterial , and anti-inflammatory activities . It also has a biological activity on isolated smooth muscle preparations from guinea pig .
Mode of Action
Its antitumoral, antiviral, antibacterial, and anti-inflammatory activities suggest that it may interact with targets involved in cell proliferation, viral replication, bacterial growth, and inflammatory response .
Biochemical Pathways
Given its range of activities, it is likely that it affects multiple pathways involved in cell growth, viral replication, bacterial growth, and inflammation .
Pharmacokinetics
This compound has been studied in mice, where it was found to be quickly absorbed after oral administration . The bioavailability of this compound was found to be 10.8%, and it was found to have a significant first pass effect after oral administration . This suggests that the compound is metabolized in the liver before it reaches systemic circulation .
Result of Action
The result of this compound’s action is a reduction in tumor growth, viral replication, bacterial growth, and inflammation . This is likely due to its interaction with targets involved in these processes .
Action Environment
The action of this compound can be influenced by various environmental factors. For example, the stability of this compound in blood was analyzed by storing the samples under different conditions: short-term storage (2 h at room temperature), long-term storage (−20 °C, 30 days), and after freezing and thawing (−20 °C to room temperature) . These factors can affect the stability of the compound and thus its efficacy .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
8-O-Acetylharpagide interacts with various enzymes, proteins, and other biomolecules. It has been found to have various pharmacological activities, such as antitumoral, antiviral, and anti-inflammatory
Cellular Effects
This compound has been shown to have significant effects on various types of cells and cellular processes. For instance, it has been found to induce apoptosis of colon cancer HCT116 cells . It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of this compound involves its interactions with various biomolecules. It has been found to inhibit the proliferation and induce apoptosis of colon cancer cells mainly through the Wnt signaling pathway . This involves significant down-regulation of β-catenin, CyclinD1, Survivin, c-Myc and Bcl-2, while significant up-regulation of proapoptotic proteins Bax and cleaved-caspase3 .
Temporal Effects in Laboratory Settings
The effects of this compound change over time in laboratory settings. The compound has been found to have a significant first pass effect after oral administration
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. The bioavailability of this compound was found to be 10.8%, and the analysis of the primary pharmacokinetic parameters after oral and intravenous administration indicated that this compound had a significant first pass effect after oral administration .
Metabolic Pathways
This compound is involved in various metabolic pathways. It has been found that this compound is metabolized to harpagide, which affected the pharmacokinetic profiles of harpagide when dosed as the extract .
Transport and Distribution
It is known that the compound has a significant first pass effect after oral administration, indicating that it is rapidly absorbed and distributed in the body .
properties
IUPAC Name |
[(1S,4aS,5R,7S,7aS)-4a,5-dihydroxy-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,5,6,7a-tetrahydrocyclopenta[c]pyran-7-yl] acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26O11/c1-7(19)28-16(2)5-9(20)17(24)3-4-25-15(13(16)17)27-14-12(23)11(22)10(21)8(6-18)26-14/h3-4,8-15,18,20-24H,5-6H2,1-2H3/t8-,9-,10-,11+,12-,13-,14+,15+,16+,17-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAFTUQNGDROXEZ-XBDCZORHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1(CC(C2(C1C(OC=C2)OC3C(C(C(C(O3)CO)O)O)O)O)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)O[C@]1(C[C@H]([C@]2([C@@H]1[C@@H](OC=C2)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26O11 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101346466 | |
Record name | 8-Acetylharpagide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101346466 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
406.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6926-14-3 | |
Record name | 8-O-Acetylharpagide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6926-14-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 8-Acetylharpagide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101346466 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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